1-[(isobutyrylamino)(4-methoxyphenyl)methyl]-2-naphthyl acetate

• IUPAC Name: [1-[(4-methoxyphenyl)-(2-methylpropanoylamino)methyl]naphthalen-2-yl] acetate
• InChI: InChI=1S/C24H25NO4/c1-15(2)24(27)25-23(18-9-12-19(28-4)13-10-18)22-20-8-6-5-7-17(20)11-14-21(22)29-16(3)26/h5-15,23H,1-4H3,(H,25,27)
• InChI Key: DTBUQHMWBIFJMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC(C1=CC=C(C=C1)OC)C2=C(C=CC3=CC=CC=C32)OC(=O)C
• Molecular Formula: C24H25NO4
• Molecular Weight: 391.5 g/mol

Description

1-[(Isobutyrylamino)(4-methoxyphenyl)methyl]-2-naphthyl acetate, also known as IBNAMN, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications. IBNAMN belongs to the class of naphthalene derivatives and has a molecular weight of 413.5 g/mol.

Mechanism of Action

The mechanism of action of 1-[(isobutyrylamino)(4-methoxyphenyl)methyl]-2-naphthyl acetate is not fully understood. However, studies have suggested that this compound exerts its effects through the modulation of various signaling pathways, including the PI3K/Akt and MAPK pathways. This compound has also been shown to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation by regulating the expression of various genes involved in cell cycle regulation. In neurodegenerative disorders, this compound has been found to reduce oxidative stress and inflammation by modulating the expression of various antioxidant and anti-inflammatory genes. In inflammation, this compound has been shown to inhibit the production of pro-inflammatory cytokines by suppressing the activation of NF-κB and AP-1 signaling pathways.

Advantages and Limitations for Lab Experiments

1-[(isobutyrylamino)(4-methoxyphenyl)methyl]-2-naphthyl acetate has several advantages in lab experiments, including its high purity and stability, which make it suitable for use in various assays. However, this compound has some limitations, including its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

1-[(isobutyrylamino)(4-methoxyphenyl)methyl]-2-naphthyl acetate has potential for further research in various areas, including drug discovery and development. Future studies could focus on optimizing the synthesis method of this compound to improve its yield and purity. Additionally, further studies could explore the potential of this compound as a lead compound for the development of new drugs for cancer and neurodegenerative disorders. Further research could also investigate the potential of this compound as a therapeutic agent for other diseases, such as cardiovascular and metabolic disorders.
Conclusion:
This compound is a synthetic compound that has potential applications in various scientific research areas, including cancer research, neurodegenerative disorders, and inflammation. This compound exerts its effects through the modulation of various signaling pathways and has been found to have various biochemical and physiological effects. While this compound has several advantages in lab experiments, it also has some limitations. Further research is needed to optimize the synthesis method of this compound and explore its potential as a lead compound for drug discovery and development.

Synthesis Methods

1-[(isobutyrylamino)(4-methoxyphenyl)methyl]-2-naphthyl acetate can be synthesized through a multistep process that involves the reaction of 2-naphthol with isobutyryl chloride, followed by the reaction of the resulting compound with 4-methoxybenzylamine and acetic anhydride. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-[(isobutyrylamino)(4-methoxyphenyl)methyl]-2-naphthyl acetate has been found to have potential applications in various scientific research areas, including cancer research, neurodegenerative disorders, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. In neurodegenerative disorders, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation. In inflammation, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.